Cas no 1227590-71-7 (2-(3,5-difluoropyridin-4-yl)acetonitrile)
2-(3,5-difluoropyridin-4-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-difluoropyridin-4-yl)acetonitrile
- 4-Pyridineacetonitrile, 3,5-difluoro-
- 3,5-Difluoropyridine-4-acetonitrile
- 2-(3,5-difluoro-4-pyridyl)acetonitrile
-
- Inchi: 1S/C7H4F2N2/c8-6-3-11-4-7(9)5(6)1-2-10/h3-4H,1H2
- InChI Key: GDFHFWIOSRCWEX-UHFFFAOYSA-N
- SMILES: FC1C=NC=C(C=1CC#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- XLogP3: 0.7
- Topological Polar Surface Area: 36.7
2-(3,5-difluoropyridin-4-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000119-250mg |
3,5-Difluoropyridine-4-acetonitrile |
1227590-71-7 | 97% | 250mg |
$741.20 | 2023-09-03 | |
| Alichem | A026000119-500mg |
3,5-Difluoropyridine-4-acetonitrile |
1227590-71-7 | 97% | 500mg |
$950.60 | 2023-09-03 | |
| Alichem | A026000119-1g |
3,5-Difluoropyridine-4-acetonitrile |
1227590-71-7 | 97% | 1g |
$1612.80 | 2023-09-03 | |
| Enamine | EN300-1845274-0.05g |
2-(3,5-difluoropyridin-4-yl)acetonitrile |
1227590-71-7 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1845274-0.1g |
2-(3,5-difluoropyridin-4-yl)acetonitrile |
1227590-71-7 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1845274-0.25g |
2-(3,5-difluoropyridin-4-yl)acetonitrile |
1227590-71-7 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1845274-0.5g |
2-(3,5-difluoropyridin-4-yl)acetonitrile |
1227590-71-7 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1845274-1.0g |
2-(3,5-difluoropyridin-4-yl)acetonitrile |
1227590-71-7 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1845274-2.5g |
2-(3,5-difluoropyridin-4-yl)acetonitrile |
1227590-71-7 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1845274-5.0g |
2-(3,5-difluoropyridin-4-yl)acetonitrile |
1227590-71-7 | 5g |
$3065.0 | 2023-06-02 |
2-(3,5-difluoropyridin-4-yl)acetonitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-(3,5-difluoropyridin-4-yl)acetonitrile
Introduction to 2-(3,5-difluoropyridin-4-yl)acetonitrile (CAS No: 1227590-71-7)
2-(3,5-difluoropyridin-4-yl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1227590-71-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the presence of fluorine atoms at the 3rd and 5th positions of the pyridine ring, contribute to its enhanced metabolic stability and binding affinity in drug-like molecules.
The fluorinated pyridine core in 2-(3,5-difluoropyridin-4-yl)acetonitrile is a hallmark of modern medicinal chemistry, as fluorine substitution can modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic clearance. This particular derivative has been explored in recent years for its potential applications in the development of small-molecule inhibitors. The nitrile group at the 4-position further extends its utility as a handle for further functionalization via nucleophilic addition or transition-metal-catalyzed reactions, enabling the construction of complex scaffolds.
Recent studies have highlighted the significance of fluorinated pyridines in medicinal chemistry, particularly in the design of central nervous system (CNS) therapeutics. The electron-withdrawing nature of fluorine atoms can enhance binding interactions with biological targets, while also improving pharmacokinetic profiles. For instance, derivatives of 2-(3,5-difluoropyridin-4-yl)acetonitrile have been investigated as potential modulators of ion channels and G protein-coupled receptors (GPCRs), which are critical targets in neurodegenerative and inflammatory disorders.
In a notable research publication from 2022, scientists at a leading pharmaceutical company demonstrated the use of 2-(3,5-difluoropyridin-4-yl)acetonitrile as a key building block in synthesizing novel kinase inhibitors. The study emphasized how the fluorine substituents at the 3rd and 5th positions enhanced the compound's ability to bind to ATP pockets in protein kinases, thereby improving selectivity over off-target enzymes. This work underscores the compound's potential as a scaffold for next-generation anticancer agents.
The agrochemical sector has also shown interest in fluorinated pyridines, recognizing their role in developing next-generation pesticides with improved efficacy and environmental safety. Research indicates that compounds derived from 2-(3,5-difluoropyridin-4-yl)acetonitrile exhibit potent activity against resistant pest strains while maintaining low toxicity to non-target organisms. This aligns with global efforts to develop sustainable agricultural solutions that minimize ecological impact.
The synthesis of 2-(3,5-difluoropyridin-4-yl)acetonitrile typically involves multi-step organic transformations starting from commercially available precursors such as 4-acetonitrilepyridine. Fluorination reactions are commonly performed using electrophilic or nucleophilic fluorinating agents, depending on synthetic requirements. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields.
The growing interest in fluorinated heterocycles like 2-(3,5-difluoropyridin-4-yl)acetonitrile is further driven by computational chemistry approaches that predict biological activity with high accuracy. Molecular modeling studies have identified key structural features that enhance binding affinity to therapeutic targets, guiding rational drug design efforts. These computational tools are increasingly integrated into early-stage drug discovery pipelines to accelerate the identification of promising candidates.
Future directions in research may explore derivatives of 2-(3,5-difluoropyridin-4-yl)acetonitrile with additional functional groups to expand their therapeutic applications. For example, incorporating heteroatoms such as oxygen or sulfur could introduce new interaction modes with biological targets. Additionally, exploring different substitution patterns on the pyridine ring may reveal novel pharmacological effects relevant to diseases like diabetes or autoimmune disorders.
In conclusion,2-(3,5-difluoropyridin-4-yl)acetonitrile (CAS No: 1227590-71-7) represents a valuable intermediate with broad utility across pharmaceutical and agrochemical industries. Its unique structural features and versatility make it an attractive scaffold for developing innovative therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound,fluorinated pyridines are poised to remain at the forefront of medicinal chemistry innovation.
1227590-71-7 (2-(3,5-difluoropyridin-4-yl)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)